molecular formula C10H9ClOS B8709146 5-(2-Chloroethoxy)benzo[b]thiophene

5-(2-Chloroethoxy)benzo[b]thiophene

Cat. No. B8709146
M. Wt: 212.70 g/mol
InChI Key: AUAGGWAAFNBUDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(2-Chloroethoxy)benzo[b]thiophene is a useful research compound. Its molecular formula is C10H9ClOS and its molecular weight is 212.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(2-Chloroethoxy)benzo[b]thiophene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(2-Chloroethoxy)benzo[b]thiophene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-(2-Chloroethoxy)benzo[b]thiophene

Molecular Formula

C10H9ClOS

Molecular Weight

212.70 g/mol

IUPAC Name

5-(2-chloroethoxy)-1-benzothiophene

InChI

InChI=1S/C10H9ClOS/c11-4-5-12-9-1-2-10-8(7-9)3-6-13-10/h1-3,6-7H,4-5H2

InChI Key

AUAGGWAAFNBUDI-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CS2)C=C1OCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzo[b]thiophen-5-ol (0.5 g, 3.3 mmol, prepared in an analogous manner to a literature preparation: Synthetic Communications 21(7), 959-964, 1991) was dissolved in anhydrous acetonitrile (10 mL) was treated with chloroethyltosylate (0.94 g, 3.99 mmol) and cesium carbonate (2.15 g, 6.6 mmol). The mixture was stirred at reflux under nitrogen. After 2 h, the reaction was allowed to cool down to room temperature. The volatiles were removed in vacuo and the residue dissolved in ethyl acetate. The organic solution was washed with a saturated aqueous solution of sodium bicarbonate, water and brine. The ethyl acetate layer was then dried with sodium sulfate and purified by flash chromatography using a gradient of 5 to 25% of ethyl acetate in hexanes to obtain a white solid. Yield=0.676 g.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0.94 g
Type
reactant
Reaction Step Two
Quantity
2.15 g
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Three

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